Cas no 641571-07-5 (3-(2-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)-benzonitrile)

• Product Name: 3-(2-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)-benzonitrile
• CAS No: 641571-07-5
• MF: C₁₂H₈F₃N₃
• MW: 251.207232475281
• CID: 2122462
• PubChem ID: 67214643
• Update Time: 2025-04-21

3-(2-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)-benzonitrile
• SCHEMBL1928378
• DB-338846
• A1-28115
• 3-(2-Methyl-lH-imidazol-1-yl)-5-(trifluoromethyl)-benzonitrile
• 3-(2-methylimidazol-1-yl)-5-(trifluoromethyl)benzonitrile
• 3-(2- Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)-benzonitrile
• 641571-07-5
• 3-(2-methyl-1 H-imidazol-1-yl)-5-(trifluoromethyl)-benzonitrile

• Inchi： 1S/C12H8F3N3/c1-8-17-2-3-18(8)11-5-9(7-16)4-10(6-11)12(13,14)15/h2-6H,1H3
• InChI Key： HANLBJZJPQLNHF-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=CC(=C1)N1C=CN=C1C)(F)F

Computed Properties

• Exact Mass: 251.06703175Da
• Monoisotopic Mass: 251.06703175Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.6Ų